Cas no 2770500-57-5 ((9H-fluoren-9-yl)methyl N-[1-(4-chlorophenyl)prop-2-yn-1-yl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[1-(4-chlorophenyl)prop-2-yn-1-yl]carbamate
• CAS No: 2770500-57-5
• MF: C₂₄H₁₈ClNO₂
• MW: 387.858225345612
• CID: 5759305
• PubChem ID: 165992768
• Update Time: 2025-05-22

(9H-fluoren-9-yl)methyl N-[1-(4-chlorophenyl)prop-2-yn-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2770500-57-5
• EN300-37396863
• (9H-fluoren-9-yl)methyl N-[1-(4-chlorophenyl)prop-2-yn-1-yl]carbamate

• Inchi： 1S/C24H18ClNO2/c1-2-23(16-11-13-17(25)14-12-16)26-24(27)28-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h1,3-14,22-23H,15H2,(H,26,27)
• InChI Key： ZNFQLYNUJGYFFK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C#C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 387.1026065g/mol
• Monoisotopic Mass: 387.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 38.3Ų

Additional information on (9H-fluoren-9-yl)methyl N-[1-(4-chlorophenyl)prop-2-yn-1-yl]carbamate

Compound CAS No. 2770500-57-5: (9H-fluoren-9-yl)methyl N-[1-(4-chlorophenyl)prop-2-yn-1-yl]carbamate

The compound with CAS No. 2770500-57-5, known as (9H-fluoren-9-yl)methyl N-[1-(4-chlorophenyl)prop-2-yn-1-yl]carbamate, is a highly specialized organic compound with significant applications in modern chemical research and development. This compound is notable for its unique structure, which combines a fluorenylmethyl group with a substituted carbamate moiety. The presence of the 4-chlorophenyl group and the propargyl chain introduces interesting electronic and steric properties, making it a valuable tool in various fields such as drug discovery, materials science, and advanced organic synthesis.

Recent studies have highlighted the importance of fluorenylmethyl carbamates in the development of bioactive molecules. Researchers have demonstrated that these compounds can serve as effective building blocks for constructing complex molecular architectures, particularly in the design of peptide-based therapeutics. The 4-chlorophenyl substituent adds a layer of complexity to the molecule, enhancing its potential for interactions with biological targets. Moreover, the propargyl group provides opportunities for further functionalization through click chemistry reactions, enabling the creation of diverse derivatives with tailored properties.

One of the most promising applications of this compound lies in its use as a protecting group in peptide synthesis. The fluorenylmethyl carbamate (Fmoc) group is well-known for its stability under basic conditions and ease of removal under acidic conditions, making it an ideal choice for solid-phase peptide synthesis (SPPS). The integration of the 4-chlorophenylpropargyl group into this framework opens new avenues for developing more efficient and selective protecting groups, which could significantly improve the yield and purity of peptide products.

In addition to its role in peptide synthesis, this compound has also been explored in the context of materials science. The unique combination of fluorene and carbamate functionalities has been shown to impart desirable optical and electronic properties to materials. For instance, researchers have investigated the use of this compound in the development of advanced polymers and organic semiconductors. The propargyl group's ability to participate in click reactions allows for the construction of cross-linked networks with enhanced mechanical and thermal stability.

The synthesis of (9H-fluoren-9-yl)methyl N-[1-(4-chlorophenyl)prop-2-yn-1-yl]carbamate involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the preparation of the fluorenylmethyl bromide intermediate and its subsequent reaction with an appropriately substituted amine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs while maintaining high product quality.

From a toxicological perspective, this compound has undergone rigorous safety assessments to ensure its suitability for use in pharmaceutical applications. Studies have demonstrated that it exhibits low toxicity at typical working concentrations, making it safe for handling in research and industrial settings. However, as with all chemicals, proper precautions should be taken to minimize exposure during handling and storage.

In conclusion, (9H-fluoren-9-yl)methyl N-[1-(4-chlorophenyl)prop-2-yin1-nl]carbamate (CAS No. 2770500